Cas no 532413-87-9 (10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester)

• Product Name: 10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
• CAS No: 532413-87-9
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• CID: 357730
• PubChem ID: 71365295
• Update Time: 2025-04-19

10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
• (5-hydroxy-4-oxopyran-2-yl)methyl undec-10-enoate
• DTXSID60788716
• 532413-87-9
• (5-Hydroxy-4-oxo-4H-pyran-2-yl)methyl undec-10-enoate

• Inchi： 1S/C17H24O5/c1-2-3-4-5-6-7-8-9-10-17(20)22-12-14-11-15(18)16(19)13-21-14/h2,11,13,19H,1,3-10,12H2
• InChI Key： VMUSNGRPSKZNBX-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C(=CO1)O)=O)C(CCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 308.16242
• Monoisotopic Mass: 308.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83